Cas no 1806967-06-5 (2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine)

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine is a fluorinated pyridine derivative with a reactive chloromethyl group, making it a versatile intermediate in organic synthesis. Its structure features multiple halogen substituents, including chloro, difluoromethyl, and fluoro groups, which enhance its utility in cross-coupling reactions and further functionalization. The difluoromethyl group contributes to improved metabolic stability in agrochemical and pharmaceutical applications. The compound's reactivity allows for selective modifications, enabling the synthesis of complex heterocyclic frameworks. Its high purity and well-defined structure make it suitable for research and industrial applications, particularly in the development of advanced materials and bioactive compounds. Proper handling is required due to its reactive functional groups.

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine structure

1806967-06-5 structure

Product name:2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine

CAS No:1806967-06-5

MF:C₇H₄Cl₂F₃N

MW:230.014570236206

CID:4868972

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine
- Inchi： 1S/C7H4Cl2F3N/c8-2-5-3(7(11)12)1-4(10)6(9)13-5/h1,7H,2H2
- InChI Key： UZRCKJAYAFLWMZ-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)F)=CC(=C(N=1)Cl)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 3
Topological Polar Surface Area: 12.9

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029050812-250mg	2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine	1806967-06-5	97%	250mg	$1,008.00	2022-03-31
Alichem	A029050812-500mg	2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine	1806967-06-5	97%	500mg	$1,662.60	2022-03-31
Alichem	A029050812-1g	2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine	1806967-06-5	97%	1g	$3,009.80	2022-03-31

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine Related Literature

1. Bulky crystalline BiVO4 thin films for efficient solar water splitting

J. Mater. Chem. A, 2016,4, 9858-9864
2. Boron nitride-enabled printing of a highly sensitive and flexible iontronic pressure sensing system for spatial mapping

ZekunYang,QikaiDuan,JunbinZang,YunlongZhao,WeihaoZheng,RanXiao,ZhidongZhang,LiangweiHu,GuirongWu,XueliNan,ZengxingZhang,ChenyangXue,LiboGao
3. Cellular regeneration and proliferation on polymeric 3D inverse-space substrates and the effect of doxorubicin†

Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
4. Centenary Lecture. Chemical studies on some early steps in the biosynthesis of squalene

Chem. Soc. Rev., 1991,20, 129-147
5. Boosting the oxygen reduction reaction mechanisms in IT-SOFC cathodes by catalytic functionalization†

L. Navarrete,C. Solís,J. M. Serra J. Mater. Chem. A, 2015,3, 16440-16444

Additional information on 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1806967-06-5)

The compound 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1806967-06-5) is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the pyridine family, a group of heterocyclic aromatic compounds, and its structure is characterized by the presence of multiple halogen substituents, including chlorine and fluorine atoms, as well as a difluoromethyl group. These substituents contribute to its unique chemical properties, making it an interesting subject for research and development in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine in the development of novel agrochemicals. Researchers have explored its role as a precursor in the synthesis of pesticides and herbicides, where its halogenated structure enhances the molecule's stability and bioactivity. For instance, a 2023 study published in *Journal of Agricultural and Food Chemistry* demonstrated that derivatives of this compound exhibit potent insecticidal activity against agricultural pests, offering a promising alternative to traditional chemical pesticides that often pose environmental risks.

In the pharmaceutical industry, CAS No. 1806967-06-5 has been investigated for its potential as an intermediate in drug synthesis. Its fluorinated groups are particularly valuable in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). A 2023 review in *Drug Discovery Today* emphasized the importance of fluorinated pyridines like this compound in the design of drugs targeting various therapeutic areas, including cancer and infectious diseases.

The synthesis of 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine involves a multi-step process that typically begins with the chlorination of a pyridine derivative followed by subsequent substitution reactions to introduce the halogenated methyl groups. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are not only efficient but also environmentally friendly, aligning with current trends toward sustainable chemical synthesis.

From an environmental perspective, understanding the fate and transport of CAS No. 1806967-06-5 in natural systems is crucial for assessing its potential ecological impact. Studies conducted in 2023 have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments. However, further research is needed to evaluate its long-term persistence and potential bioaccumulation in food chains.

In conclusion, 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)-3-fluoropyridine (CAS No. 1806967-06-5) is a versatile compound with diverse applications across multiple industries. Its unique chemical structure and favorable properties make it an invaluable tool for scientists and engineers working on innovative solutions in agriculture, medicine, and materials science. As research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in advancing modern technology and addressing global challenges.